Cas no 55334-42-4 (Dodecane, 1,2-dibromo-)
Dodecane, 1,2-dibromo- structure
Product Name:Dodecane, 1,2-dibromo-
CAS No:55334-42-4
MF:C12H24Br2
MW:328.126962661743
CID:387451
PubChem ID:185803
Update Time:2025-04-19
Dodecane, 1,2-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Dodecane, 1,2-dibromo-
- 1,2-DIBROMODODECANE
- 1,2-dibrom-dodecan
- 1,2-dibromo-dodecane
- Dodecane,1,2-dibromo
- SCHEMBL874419
- 55334-42-4
- AKOS024390864
- HBRJEAWYCNGOSP-UHFFFAOYSA-N
- DTXSID70970685
-
- Inchi： 1S/C12H24Br2/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12H,2-11H2,1H3
- InChI Key： HBRJEAWYCNGOSP-UHFFFAOYSA-N
- SMILES： BrC(CBr)CCCCCCCCCC
Computed Properties
- Exact Mass: 326.02400
- Monoisotopic Mass: 326.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.3950 (estimate)
- Boiling Point: 304.07°C (estimate)
- Flash Point: 175.2°C
- Refractive Index: 1.4785 (estimate)
- PSA: 0.00000
- LogP: 5.67560
Dodecane, 1,2-dibromo- Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Dodecane, 1,2-dibromo- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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